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Compound of Interest

Compound Name:
3-(Cyclopentyloxy)-4-

methoxybenzoic acid

Cat. No.: B141674 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 3-(Cyclopentyloxy)-4-methoxybenzoic acid (CAS

No. 144036-17-9). The following procedures are designed to ensure safe handling, storage,

and disposal of this compound.

Chemical and Physical Properties

Property Value

CAS Number 144036-17-9

Molecular Formula C₁₃H₁₆O₄

Molecular Weight 236.26 g/mol

Hazard Identification and Personal Protective Equipment (PPE)

Based on the available Safety Data Sheet (SDS), 3-(Cyclopentyloxy)-4-methoxybenzoic
acid is classified with the following hazards:

H315: Causes skin irritation.[1][2]
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H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

A comprehensive PPE strategy is essential to minimize exposure. The following table

summarizes the recommended PPE for handling this compound.

PPE Category Recommended Equipment Justification

Eye and Face Protection

Chemical safety goggles that

meet ANSI Z.87.1 standards. A

face shield should be worn

over goggles when there is a

significant risk of splashing or

dust generation.[3]

Protects against serious eye

irritation from splashes or dust.

[1][2]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). A lab coat

must be worn and fully

buttoned. For larger quantities,

consider a chemical-resistant

apron or suit.[3][4]

Prevents skin irritation.[1][2]

Nitrile gloves offer good

resistance to a variety of

chemicals.

Respiratory Protection

All handling of the solid

compound should occur in a

well-ventilated area, preferably

within a certified chemical

fume hood. If a fume hood is

not available or if dust is

generated, a NIOSH-approved

respirator for dusts should be

used.

Mitigates the risk of respiratory

tract irritation.[1][2]

Footwear

Fully enclosed shoes made of

a chemical-resistant material

are mandatory.

Protects feet from potential

spills.
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The following diagram and protocol outline the safe handling procedure for 3-
(Cyclopentyloxy)-4-methoxybenzoic acid in a laboratory setting.

Preparation

Handling

Post-Handling

Waste Disposal

Designate and Prepare
Handling Area in Fume Hood

Gather All Necessary
Materials and PPE

Don Appropriate PPE

Weigh Compound in Fume Hood

Dissolve or Transfer
Compound as Required

Decontaminate Work Area
and Equipment

Doff PPE Correctly

Wash Hands Thoroughly

Dispose of Contaminated
Solid Waste in Labeled

Hazardous Waste Container

Dispose of Unused Compound
and Solutions According to

Institutional and Local Regulations
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Figure 1. Workflow for safe handling of 3-(Cyclopentyloxy)-4-methoxybenzoic acid.

Detailed Experimental Protocol:

1. Preparation and Engineering Controls:

Designated Area: All manipulations of 3-(Cyclopentyloxy)-4-methoxybenzoic acid should
be conducted in a designated area within a certified chemical fume hood to minimize
inhalation exposure.
Ventilation: Ensure the fume hood is functioning correctly before starting any work.
Gather Materials: Assemble all necessary equipment, such as spatulas, weigh boats,
glassware, and appropriately labeled waste containers, before handling the chemical.

2. Donning Personal Protective Equipment (PPE):

Put on all required PPE as detailed in the table above.
Inspect gloves for any defects before use and ensure they are the correct size.

3. Handling the Compound:

Weighing: Carefully weigh the solid compound within the chemical fume hood to prevent the
generation of dust.
Transferring: Use appropriate tools (e.g., spatula) to transfer the solid. Avoid scooping in a
manner that creates airborne dust.
Solutions: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

4. Post-Handling Procedures:

Decontamination: Thoroughly clean any contaminated surfaces and equipment.[3]
Doffing PPE: Remove PPE in the correct order to prevent cross-contamination. Gloves
should be removed first, followed by the lab coat and eye protection.
Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if
gloves were worn.[5]

Storage and Disposal Plans
Storage:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b141674?utm_src=pdf-body-img
https://www.benchchem.com/product/b141674?utm_src=pdf-body
https://www.benchchem.com/product/b141674?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Hydroxybenzothiazole_2_carboxylic_acid.pdf
https://www.fishersci.nl/chemicalProductData_uk/wercs?itemCode=10769025&lang=EN
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][5]

Keep away from incompatible materials such as strong oxidizing agents, reducing agents,

acids, and bases.[5]

Store in a locked-up area.[1]

Disposal Plan:

Waste Segregation: All disposable materials contaminated with 3-(Cyclopentyloxy)-4-
methoxybenzoic acid (e.g., gloves, weigh boats, paper towels) must be placed in a

dedicated and clearly labeled hazardous waste container.

Chemical Waste: Dispose of the compound and any solutions containing it in accordance

with all applicable federal, state, and local environmental regulations.[3] It may be possible to

dissolve the material in a combustible solvent and burn it in a chemical incinerator equipped

with an afterburner and scrubber.[3]

Do Not: Do not empty into drains or release into the environment.[3][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b141674#personal-protective-equipment-for-handling-
3-cyclopentyloxy-4-methoxybenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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